Cas no 387335-67-3 ((4-methylpent-3-en-1-yl)phosphonic acid)

• Product Name: (4-methylpent-3-en-1-yl)phosphonic acid
• CAS No: 387335-67-3
• MF: C₆H₁₃O₃P
• MW: 164.139383077621
• CID: 3961039
• Update Time: 2025-11-02

(4-methylpent-3-en-1-yl)phosphonic acid Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (4-methyl-3-pentenyl)-
• Phosphonic acid, (4-methyl-3-pentenyl)- (9CI)
• (4-methylpent-3-en-1-yl)phosphonic acid

• Inchi： 1S/C6H13O3P/c1-6(2)4-3-5-10(7,8)9/h4H,3,5H2,1-2H3,(H2,7,8,9)
• InChI Key： XZRUDDFTZNELMF-UHFFFAOYSA-N
• SMILES： C(P(=O)(O)O)C/C=C(/C)\C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids

Additional information on (4-methylpent-3-en-1-yl)phosphonic acid

Comprehensive Guide to (4-methylpent-3-en-1-yl)phosphonic acid (CAS No. 387335-67-3): Properties, Applications, and Industry Insights

(4-methylpent-3-en-1-yl)phosphonic acid (CAS No. 387335-67-3) is an organophosphorus compound with a unique molecular structure that combines a phosphonic acid functional group with a 4-methylpent-3-en-1-yl side chain. This combination grants the molecule distinctive chemical properties, making it valuable in various industrial and research applications. As interest in specialty phosphonates grows, this compound has garnered attention for its potential in fields ranging from material science to agricultural chemistry.

The growing demand for eco-friendly chemical alternatives has positioned (4-methylpent-3-en-1-yl)phosphonic acid as a subject of increasing research. Scientists are particularly interested in its potential as a biodegradable chelating agent, which aligns with current trends toward green chemistry solutions. The compound's molecular structure suggests possible applications in water treatment formulations and metal ion sequestration, areas that are currently receiving significant attention in environmental science circles.

From a synthetic chemistry perspective, CAS 387335-67-3 offers interesting possibilities due to its dual functionality. The phosphonic acid group provides strong metal-binding capabilities, while the unsaturated hydrocarbon chain allows for further chemical modifications. This makes the compound a potentially valuable building block for creating more complex molecules with tailored properties. Recent studies have explored its use in developing novel polymeric materials with enhanced thermal stability.

The agricultural sector represents another promising application area for (4-methylpent-3-en-1-yl)phosphonic acid. Preliminary research indicates that derivatives of this compound may serve as effective plant growth regulators or nutrient uptake enhancers. As the agricultural industry seeks sustainable crop protection solutions, phosphonate-based compounds are being reevaluated for their potential benefits in precision farming applications.

In the realm of industrial chemistry, 387335-67-3 has shown promise as a corrosion inhibitor in various formulations. Its molecular structure suggests it could form protective layers on metal surfaces, potentially offering advantages over traditional inhibitors. This application is particularly relevant given the current focus on long-lasting protective coatings for infrastructure and manufacturing equipment.

The synthesis and characterization of (4-methylpent-3-en-1-yl)phosphonic acid continue to be active areas of research. Modern analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to study its molecular properties in detail. These studies contribute to our understanding of how the compound's steric effects and electronic configuration influence its reactivity and potential applications.

From a commercial perspective, the market for specialty phosphonic acids like CAS 387335-67-3 is experiencing steady growth. Manufacturers are increasingly interested in developing high-purity grades of this compound to meet the demands of research institutions and industrial users. The compound's potential in pharmaceutical intermediates and advanced material synthesis has particularly driven this interest.

Quality control and analytical standards for (4-methylpent-3-en-1-yl)phosphonic acid have become more stringent as its applications diversify. Reputable suppliers now provide detailed certificates of analysis and technical data sheets to ensure researchers and industrial users can verify the compound's purity and characteristics. This transparency is crucial for applications requiring high consistency and reproducible results.

Storage and handling recommendations for 387335-67-3 follow standard protocols for organophosphorus compounds. Proper containment in chemical-resistant materials and maintenance of stable temperature conditions help preserve the compound's integrity over time. These considerations are particularly important for users requiring long-term stability in their applications.

Future research directions for (4-methylpent-3-en-1-yl)phosphonic acid may explore its potential in nanotechnology applications and advanced catalysis. The compound's unique structural features could make it valuable in designing molecular templates or surface modifiers for nanomaterials. As synthetic methodologies advance, we may see new derivatives of this compound with enhanced or specialized properties.

For researchers considering working with CAS 387335-67-3, it's important to consult recent literature on phosphonic acid chemistry to fully understand its behavior in different systems. The compound's reactivity can be influenced by factors such as pH conditions and solvent effects, which should be carefully considered in experimental design. Proper safety protocols should always be followed when handling any chemical substance.

The environmental fate of (4-methylpent-3-en-1-yl)phosphonic acid is another area receiving increased attention. Studies investigating its biodegradation pathways and ecotoxicological profile will be crucial for determining its suitability for various applications, particularly those involving potential environmental release. This aligns with broader industry trends toward sustainable chemical design and environmental impact assessment.

In conclusion, (4-methylpent-3-en-1-yl)phosphonic acid (CAS No. 387335-67-3) represents an interesting and versatile compound with potential applications across multiple scientific and industrial domains. Its unique combination of phosphonic acid functionality and unsaturated hydrocarbon structure offers numerous possibilities for innovation in materials science, agriculture, and industrial chemistry. As research continues to uncover new properties and applications for this compound, its importance in specialty chemistry is likely to grow significantly.